Cas no 2228492-25-7 (2-(azetidin-3-yloxy)-5-bromophenol)

• Product Name: 2-(azetidin-3-yloxy)-5-bromophenol
• CAS No: 2228492-25-7
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6257627
• PubChem ID: 165694571
• Update Time: 2025-05-19

2-(azetidin-3-yloxy)-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-5-bromophenol
• EN300-1907434
• 2228492-25-7

• Inchi： 1S/C9H10BrNO2/c10-6-1-2-9(8(12)3-6)13-7-4-11-5-7/h1-3,7,11-12H,4-5H2
• InChI Key： MWSYLIZTLRJQKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)OC1CNC1

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(azetidin-3-yloxy)-5-bromophenol

Recent Advances in the Study of 2-(azetidin-3-yloxy)-5-bromophenol (CAS: 2228492-25-7)

The compound 2-(azetidin-3-yloxy)-5-bromophenol (CAS: 2228492-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(azetidin-3-yloxy)-5-bromophenol, which serves as a key intermediate in the development of novel bioactive molecules. The presence of both the azetidine and bromophenol moieties in its structure allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its broad utility in drug discovery.

In terms of biological activity, preliminary in vitro studies have shown that 2-(azetidin-3-yloxy)-5-bromophenol exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, although further investigations are required to elucidate the exact molecular targets. Additionally, the compound has shown promising activity against bacterial strains, suggesting its potential as a lead compound for antibiotic development.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This approach has shown enhanced specificity and reduced off-target effects in preclinical models, paving the way for potential clinical applications.

Despite these promising findings, challenges remain in the optimization of 2-(azetidin-3-yloxy)-5-bromophenol for therapeutic use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural modifications and formulation studies. Nevertheless, the compound's unique chemical properties and diverse biological activities make it a compelling subject for ongoing research.

In conclusion, 2-(azetidin-3-yloxy)-5-bromophenol (CAS: 2228492-25-7) represents a promising candidate for drug development, with applications ranging from oncology to infectious diseases. Continued research efforts are expected to uncover new insights into its mechanism of action and therapeutic potential, ultimately contributing to the advancement of chemical biology and medicinal chemistry.